N-(3,4-difluorophenyl)-4-((4-methylpyrimidin-2-yl)oxy)benzamide

• IUPAC Name: N-(3,4-difluorophenyl)-4-(4-methylpyrimidin-2-yl)oxybenzamide
• InChI: InChI=1S/C18H13F2N3O2/c1-11-8-9-21-18(22-11)25-14-5-2-12(3-6-14)17(24)23-13-4-7-15(19)16(20)10-13/h2-10H,1H3,(H,23,24)
• InChI Key: GJNQFKUHSLOKJJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NC=C1)OC2=CC=C(C=C2)C(=O)NC3=CC(=C(C=C3)F)F
• Molecular Formula: C18H13F2N3O2
• Molecular Weight: 341.3 g/mol

Description

“N-(3,4-difluorophenyl)-4-((4-methylpyrimidin-2-yl)oxy)benzamide” is a chemical compound with the molecular formula C18H13F2N3O2. It has been studied for its potential biological activities.

Molecular Structure Analysis

The molecular structure of “N-(3,4-difluorophenyl)-4-((4-methylpyrimidin-2-yl)oxy)benzamide” consists of a benzamide group attached to a difluorophenyl group and a methylpyrimidinyl group. The exact structure can be found in chemical databases.

Physical And Chemical Properties Analysis

This compound is a yellow solid with a melting point of 256–257 °C. More detailed physical and chemical properties can be found in chemical databases.

Scientific Research Applications

Chemical Synthesis and Characterization

The synthesis and characterization of compounds structurally related to N-(3,4-difluorophenyl)-4-((4-methylpyrimidin-2-yl)oxy)benzamide are fundamental in organic chemistry. For instance, the synthesis of new thiourea derivatives and their spectroscopic properties have been explored, highlighting the potential of these compounds for further development into novel antimicrobial agents with antibiofilm properties (Limban et al., 2011). Similarly, the synthesis and crystal structures of N-(cyano(naphthalen-1-yl)methyl)benzamide derivatives have been investigated, demonstrating their potential in colorimetric sensing of fluoride anions (Younes et al., 2020).

Material Science Applications

In material science, the structural properties of related compounds have been utilized to understand aggregation and complex disorder. For example, short C–H⋯F interactions involving the 2,5-difluorobenzene group have been studied to understand the role of fluorine in aggregation and complex C–F/C–H disorder, providing insights into molecular aggregation and the influence of fluorine substitution patterns (Mocilac et al., 2016).

Potential Biological Activities

Research into the biological activities of structurally similar compounds has shown promising results. For instance, the discovery of N-(2-aminophenyl)-4-[(4-pyridin-3-ylpyrimidin-2-ylamino)methyl]benzamide (MGCD0103) as an orally active histone deacetylase inhibitor highlights the therapeutic potential of these compounds in cancer treatment (Zhou et al., 2008).